Cas no 1804845-33-7 (5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol)

• Product Name: 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol
• CAS No: 1804845-33-7
• MF: C₇H₃BrF₄O₂
• MW: 274.995135545731
• MDL: MFCD28740788
• CID: 4977337
• PubChem ID: 131212654
• Update Time: 2026-02-27

5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol
• 1804845-33-7
• MFCD28740788

• MDL： MFCD28740788
• Inchi： 1S/C7H3BrF4O2/c8-3-1-4(9)6(5(13)2-3)14-7(10,11)12/h1-2,13H
• InChI Key： NWKOBFSHPWBBMM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)O)OC(F)(F)F)F

Computed Properties

• Exact Mass: 273.92525g/mol
• Monoisotopic Mass: 273.92525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5

Additional information on 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol

Recent Advances in the Study of 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol (CAS: 1804845-33-7)

The compound 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol (CAS: 1804845-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated phenol derivative is being explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, owing to its unique electronic and steric properties conferred by the bromo, fluoro, and trifluoromethoxy substituents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the compound's ability to participate in palladium-catalyzed cross-coupling reactions makes it a valuable scaffold for constructing diverse pharmacophores. The study reported a series of derivatives with nanomolar inhibitory activity against several cancer-related kinases, underscoring the compound's potential in oncology drug development.

In parallel research, scientists have explored the metabolic stability and pharmacokinetic properties of compounds derived from 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the trifluoromethoxy group significantly enhances membrane permeability while maintaining favorable metabolic stability, addressing a common challenge in CNS-targeted drug development. This finding has sparked interest in using this scaffold for designing neuroactive compounds.

The synthetic accessibility of 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a scalable, cost-effective synthesis route with improved yield and purity. This development is particularly important for facilitating larger-scale preclinical studies and potential commercialization of derivatives based on this core structure.

Emerging applications in materials science have also been reported. Researchers have utilized 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol as a precursor for developing novel liquid crystal materials with potential applications in display technologies. The compound's unique combination of halogen atoms and the trifluoromethoxy group contributes to desirable mesomorphic properties while maintaining chemical stability.

Looking forward, the versatility of 5-Bromo-3-fluoro-2-(trifluoromethoxy)phenol suggests it will continue to be an important tool in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a fragment in fragment-based drug discovery. The compound's ability to participate in diverse chemical transformations while contributing favorable physicochemical properties makes it particularly valuable in these cutting-edge approaches to drug development.